Cas no 502187-57-7 (4-chloro-2,6-dimethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-2,6-dimethylbenzene-1-sulfonamide
• CAS No: 502187-57-7
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 6505489
• PubChem ID: 314046
• Update Time: 2025-05-19

4-chloro-2,6-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,6-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-chloro-2,6-dimethyl-

• Inchi： 1S/C8H10ClNO2S/c1-5-3-7(9)4-6(2)8(5)13(10,11)12/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： HJOOKKDLEJXVSI-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=C(C)C=C(Cl)C=C1C

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Melting Point: 144 °C
• Boiling Point: 375.8±52.0 °C(Predicted)
• pka: 10.07±0.60(Predicted)

Additional information on 4-chloro-2,6-dimethylbenzene-1-sulfonamide

4-Chloro-2,6-Dimethylbenzene-1-Sulfonamide (CAS No. 502187-57-7)

4-Chloro-2,6-dimethylbenzene-1-sulfonamide, also known by its CAS number 502187-57-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a chlorine atom at the 4-position and two methyl groups at the 2 and 6 positions. The sulfonamide group (-SO₂NH₂) is attached to the benzene ring at the 1-position, making it a key functional group in this molecule.

The synthesis of 4-chloro-2,6-dimethylbenzene-1-sulfonamide typically involves a multi-step process. The starting material is often a chlorinated benzene derivative, which undergoes sulfonation to introduce the sulfonic acid group. Subsequent amidation or substitution reactions are employed to convert the sulfonic acid into the sulfonamide derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling better control over the product's purity and yield.

In terms of physical properties, 4-chloro-2,6-dimethylbenzene-1-sulfonamide exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its chemical stability makes it suitable for use in various industrial processes, including polymerization reactions and as an intermediate in pharmaceutical synthesis.

The application of this compound has expanded significantly in recent years due to its unique electronic properties. In the field of materials science, it has been utilized as a precursor for the synthesis of advanced polymers and high-performance composites. Researchers have also explored its potential as an additive in lubricants and coatings, where it enhances wear resistance and thermal stability.

In pharmaceutical research, 4-chloro-2,6-dimethylbenzene-1-sulfonamide has been investigated as a building block for bioactive molecules. Its ability to act as a hydrogen bond donor or acceptor makes it an attractive candidate for drug design targeting specific protein interactions. Recent studies have highlighted its role in inhibiting certain enzymes involved in metabolic pathways, suggesting potential applications in treating metabolic disorders.

The environmental impact of this compound has also been a topic of interest. Studies indicate that under aerobic conditions, it undergoes biodegradation relatively quickly, reducing its persistence in aquatic environments. However, further research is needed to fully understand its long-term ecological effects and ensure sustainable practices during its production and use.

In conclusion, 4-chloro-2,6-dimethylbenzene-1-sulfonamide (CAS No. 502187-57-7) is a multifaceted compound with promising applications across diverse industries. Its chemical versatility, combined with recent advancements in synthetic methods and application development, positions it as a valuable tool for future innovations in chemistry and materials science.